3-[(6-Methylpyrazin-2-yl)oxy]benzylamine

• IUPAC Name: [3-(6-methylpyrazin-2-yl)oxyphenyl]methanamine
• InChI: InChI=1S/C12H13N3O/c1-9-7-14-8-12(15-9)16-11-4-2-3-10(5-11)6-13/h2-5,7-8H,6,13H2,1H3
• InChI Key: PJVRJIDLKXDROC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=N1)OC2=CC=CC(=C2)CN
• Molecular Formula: C12H13N3O
• DSSTOX Substance ID: DTXSID20640386
• Molecular Weight: 215.25 g/mol
• CAS No.: 941716-89-8

Description

3-[(6-Methylpyrazin-2-yl)oxy]benzylamine is a useful research compound. Its molecular formula is C12H13N3O and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Activity

Compounds related to 3-[(6-Methylpyrazin-2-yl)oxy]benzylamine have been studied for their potential antiviral and antimicrobial properties. For instance, derivatives of pyrazine have shown promising activities against viruses such as HAV and HSV-1, indicating potential for therapeutic applications in viral infections (Hashem et al., 2007). Additionally, alkylamino derivatives of N-benzylpyrazine-2-carboxamide demonstrated significant antimycobacterial activity, including against drug-resistant strains of Mycobacterium tuberculosis, suggesting their use in treating tuberculosis (Servusová-Vaňásková et al., 2015).

Neuropharmacological Applications

Research into the neuropharmacological applications of pyrazine derivatives has identified compounds with potential as central nervous system agents. For example, pyridobenzoxazepine and pyridobenzothiazepine derivatives have been evaluated for their affinities to dopamine and serotonin receptors, with some showing promising profiles as antipsychotic drugs (Liégeois et al., 1994). This research suggests that modifications to the pyrazine structure can yield compounds with significant therapeutic potential for neuropsychiatric disorders.

Cancer Research

In the realm of cancer research, specific pyrazine derivatives have been identified as inhibitors of tubulin polymerization, a critical process in cell division. For example, methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate demonstrated potent antiproliferative activity toward human cancer cells, without affecting antimicrobial and antimalarial activities, highlighting its specificity and potential as a cancer therapeutic agent (Minegishi et al., 2015).

Material Science Applications

Pyrazine derivatives also find applications in material science, particularly in the development of fluorescent materials. Compounds with pyrazine cores have shown a variety of solid-state fluorescence properties, depending on terminal substituents. These properties make them suitable for use in dyes and pigments, offering potential for applications in bioimaging and sensor technology (Hirosawa et al., 2017).

Environmental Studies

Finally, pyrazine derivatives have been evaluated for their environmental impact, particularly in the degradation of herbicides. Studies on the degradation of atrazine and bentazone in soils show that pyrazine derivatives could influence the environmental persistence of these compounds, affecting their use and management in agricultural settings (Li et al., 2008).